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Compound of Interest

Compound Name: (3-lodopropyl)trimethoxysilane

Cat. No.: B081993

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-lodopropyl)trimethoxysilane is a versatile organosilane compound that serves as a crucial
coupling agent and surface modifier in a wide array of scientific and industrial applications.[1]
Its unique bifunctional structure, featuring a reactive iodopropyl group and a hydrolyzable
trimethoxysilyl group, enables the covalent linkage of organic and inorganic materials.[1][2]
This technical guide provides an in-depth overview of the physicochemical properties, reaction
mechanisms, and key applications of (3-lodopropyl)trimethoxysilane, with a focus on
methodologies relevant to researchers in materials science and drug development.

Physicochemical and Safety Data

A thorough understanding of the physical, chemical, and safety properties of (3-
lodopropyl)trimethoxysilane is paramount for its effective and safe utilization in a laboratory
setting. The following tables summarize key quantitative data for this compound.

Table 1: Physicochemical Properties of (3-lodopropyl)trimethoxysilane
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Property Value Reference
CAS Number 14867-28-8 [31[4]1[5][6]
Molecular Formula CeH1s103Si [3B1141[5]
Molecular Weight 290.17 g/mol [31[41[6]
Appearance Colorless to r.JaI? reddish- (115]
yellow clear liquid
Density 1.482 g/mL at 20 °C [31[6][7]
Boiling Point 80 °C at 0.3 kPa [5]

Refractive Index (n20/D)

1.473

[3161[7]

Flash Point

78 °C (172.4 °F) - closed cup

[315](6]

InChl

1S/C6H15103Si/c1-8-11(9-
2,10-3)6-4-5-7/h4-6H2,1-3H3

[3](6]

SMILES

CO--INVALID-LINK--(OC)OC

[3][6]

Table 2: Safety and Hazard Information
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Hazard Information Details Reference
GHS Pictogram GHSO07 (Exclamation Mark) [7]
Signal Word Warning [3][5]6]

H315: Causes skin
irritation.H319: Causes serious

Hazard Statements S [31[41[6]
eye irritation.H335: May cause

respiratory irritation.

P261, P264, P271, P280,
Precautionary Statements P302+P352, [31[6]
P305+P351+P338

_ ) Dust mask type N95 (US),
Personal Protective Equipment ) [3]
Eyeshields, Gloves

Storage Class 10 - Combustible liquids [31[6]

Core Applications and Reaction Mechanisms

The primary utility of (3-lodopropyl)trimethoxysilane lies in its function as a silane coupling
agent. These agents act as molecular bridges at the interface between dissimilar materials,
enhancing adhesion and compatibility. The trimethoxysilyl end of the molecule facilitates
bonding to inorganic substrates, while the iodopropyl group provides a reactive site for
subsequent chemical modifications.

Surface Modification of Substrates

(3-lodopropyl)trimethoxysilane is extensively used for the surface modification of materials
rich in hydroxyl groups, such as silica, glass, and various metal oxides.[1] The process involves
the hydrolysis of the methoxy groups to form reactive silanols, which then condense with the
hydroxyl groups on the substrate surface to form stable siloxane bonds (Si-O-Si).

Nanoparticle Functionalization

In the realm of nanotechnology, this silane is employed to functionalize nanoparticles, thereby
altering their surface properties to improve dispersion in polymer matrices, enable the
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attachment of biomolecules, or introduce specific functionalities. The iodopropyl group serves
as a versatile handle for further chemical reactions.

Synthesis of Organic-Inorganic Hybrid Materials

(3-lodopropyl)trimethoxysilane is a key building block in the synthesis of organic-inorganic
hybrid materials. These materials combine the properties of both organic polymers (e.g.,
flexibility, processability) and inorganic components (e.g., thermal stability, mechanical
strength) at the molecular level.

Reaction Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key reaction
mechanisms and a general experimental workflow for surface modification.

Hydrolysis and Condensation of (3-
lodopropyl)trimethoxysilane

The fundamental reaction mechanism for the surface functionalization with (3-
lodopropyl)trimethoxysilane involves a two-step process: hydrolysis and condensation.
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Step 1: Hydrolysis
(3-lodopropyl)trimethoxysilane Water
I-(CH2)3-Si(OCHs)3 (H20)
+3H20
Step 2: Condensation
Hydrolyzed Silane (Silanetriol) Hydrolyzed Silane Substrate with Hydroxyl Groups
1-(CH2)3-Si(OH)3 I-(CH2)3-Si(OH)3 Substrate-OH
T
I
|
|
|
| -3 CHsOH Substrate-OH
I
|
|
v
Methanol Functionalized Substrate
(CHsOH) Substrate-O-Si-(CHz2)3-I

- H20

Y

Water
(H20)
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Start: Substrate Preparation

1. Substrate Cleaning & Activation
(e.g., Piranha solution, Plasma treatment)

:

2. Silanization
Immerse substrate in (3-lodopropyl)trimethoxysilane solution

:

3. Rinsing
Remove excess silane with solvent (e.g., Toluene, Ethanol)

:

4. Curing
Thermal treatment to promote covalent bonding

5. Surface Characterization
(e.g., FTIR, XPS, Contact Angle)

End: Functionalized Substrate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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